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Compound of Interest

Compound Name: 2-Phenylquinoline-7-carbaldehyde

Cat. No.: B1452048 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Phenylquinoline-7-
carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). A formal risk assessment should be conducted

by qualified personnel before handling this chemical. The safety and handling information

presented here is extrapolated from data on structurally similar compounds due to the limited

availability of a specific SDS for 2-Phenylquinoline-7-carbaldehyde.

Chemical Identification
Identifier Value

Chemical Name 2-Phenylquinoline-7-carbaldehyde

CAS Number 867162-43-4[1]

Molecular Formula C₁₆H₁₁NO[1]

Molecular Weight 233.27 g/mol [1]

Chemical Structure
(A specific structural diagram was not available

in the search results)
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Hazard Identification and Classification
Based on the hazard classifications of structurally related compounds such as 2-

phenylquinoline and other quinoline carboxaldehydes, 2-Phenylquinoline-7-carbaldehyde
should be handled as a hazardous substance. The following GHS classifications are

anticipated:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2]

Acute Toxicity (Oral, Dermal,

Inhalation)
-

Harmful if swallowed, in

contact with skin, or if inhaled

(based on 2-phenylquinoline-4-

carboxylic acid)[3]

GHS Pictograms (Anticipated):

alt text

Signal Word: Warning[2]

Physical and Chemical Properties
Quantitative data for 2-Phenylquinoline-7-carbaldehyde is limited. The table below includes

data for the parent compound, 2-phenylquinoline, for reference.
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Property Value (for 2-phenylquinoline)

Melting Point 84-85 °C[4]

Boiling Point Not available

Solubility
Soluble in water (based on 2-phenylquinoline-4-

carboxylic acid)[3]

Appearance Expected to be a solid

LogP
3.71430 (for 2-phenylquinoline-7-carbaldehyde)

[1]

Handling and Storage
Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

Avoid contact with skin, eyes, and clothing.[5]

Wear appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Storage:

Keep in a dry, cool, and well-ventilated place.[3]

Keep container tightly closed.[3]

Store locked up.[7]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids.[3][8]
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Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection
Wear tight-sealing safety goggles (compliant

with EN 166 or OSHA 29 CFR 1910.133).[3][9]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[3]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with a

particulate filter.[3][8]

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention.[6][9]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

persists.[6][9]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[6][7]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Do NOT induce vomiting. Get

medical attention.[8][9]

Experimental Protocols
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While a specific protocol for 2-Phenylquinoline-7-carbaldehyde was not found, the following

is a representative synthesis for a structurally similar compound, 2-Phenylquinoline-4-

carboxylic acid, which can be adapted.[10]

Synthesis of 2-Phenylquinoline-4-carboxylic Acid:[10]

Dissolution: Dissolve isatin (3.4 mmol) in 10 ml of a 33% potassium hydroxide solution.

Addition: Slowly add a solution of acetophenone (3.74 mmol) in 20 ml of ethanol to the isatin

solution.

Reflux: Heat the mixture to reflux at 85°C for 8 hours.

Solvent Removal: Remove the solvent using a rotary evaporator.

Precipitation: Add 100 ml of water to the residue, then adjust the pH to 5-6 with 10 ml of 3 M

hydrochloric acid to precipitate the product.

Isolation: Obtain the 2-Phenylquinoline-4-carboxylic acid product by filtration.

Signaling Pathways and Logical Relationships
Derivatives of 2-phenylquinoline have been investigated as inhibitors of histone deacetylases

(HDACs), which are promising targets in cancer therapy.[10] The diagram below illustrates a

simplified workflow for the discovery of such inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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